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Compound of Interest

Compound Name:
Magnesium 2-hydroxypropanoate

trihydrate

CAS No.: 1220086-24-7

Cat. No.: B1145714

Get Quote

Executive Summary & Rationale
In preclinical magnesium (Mg) research, the choice of salt is the primary determinant of

experimental success. While Magnesium Oxide is common in clinical supplements, its poor

solubility and high dependence on gastric acidity make it ill-suited for precision in vivo

modeling.

Magnesium 2-hydroxypropanoate trihydrate (Magnesium L-Lactate Trihydrate) is the

superior candidate for rodent studies due to three factors:

High Water Solubility: (~84 g/L), allowing for precise liquid formulation without suspension

agents.

Organic Bioavailability: It utilizes active transport mechanisms (monocarboxylate

transporters) alongside passive diffusion, resulting in higher retention than inorganic salts.
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Neutral pH Profile: Less irritation to the gastric mucosa compared to Chloride or Sulfate

salts.

This guide details the formulation, dosing, and analysis protocols required to utilize this

compound effectively in rodent models.

Compound Characterization & Stoichiometry
CRITICAL WARNING: A common failure point in Mg studies is dosing based on the salt weight

rather than the elemental magnesium content. You must account for the hydration state.

Chemical Profile[1][2][3]
IUPAC Name: Magnesium 2-hydroxypropanoate trihydrate[1]

Common Name: Magnesium L-Lactate Trihydrate[1]

CAS Number: 18917-93-6 (Trihydrate specific)[2]

Molecular Weight: 256.49 g/mol [1]

Elemental Mg Atomic Mass: 24.305 g/mol

The "10.55 Factor"
To deliver a specific dose of elemental Magnesium, you must use the conversion factor derived

below:

Dosing Table (Standardized for Rat/Mouse):

Target Dose (Elemental
Mg)

Required Mg Lactate
Trihydrate

Concentration (if 10 mL/kg
vol)

10 mg/kg (Low/Maintenance) 105.5 mg/kg 10.55 mg/mL

30 mg/kg (Moderate) 316.5 mg/kg 31.65 mg/mL

50 mg/kg (High/Loading) 527.5 mg/kg 52.75 mg/mL
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Experimental Protocols
Protocol A: Formulation for Oral Gavage
Unlike Mg Oxide, which requires suspension in methylcellulose, Mg Lactate Trihydrate forms a

clear solution in water, reducing dosing variability.

Reagents:

Magnesium 2-hydroxypropanoate trihydrate (High Purity >98%).

Deionized Water (Type I) or Sterile Saline (0.9%).

Note: Avoid Phosphate-Buffered Saline (PBS) as Mg can precipitate as Magnesium

Phosphate.

Procedure:

Calculate Batch Size: Determine total volume needed (e.g., 10 rats

0.25 kg

10 mL/kg = 25 mL).

Weighing: For a 30 mg/kg elemental dose (31.65 mg/mL salt concentration), weigh 791.25

mg of the salt.

Dissolution: Add salt to 80% of the final volume of water. Vortex for 30-60 seconds. The

powder should dissolve completely at room temperature.

QS (Quantity Sufficient): Bring to final volume with water.

Filtration: Sterile filter (0.22 µm) if the solution is to be stored for >24 hours.

Protocol B: In Vivo Dosing & Sampling Workflow
The following workflow visualizes the critical path from formulation to analysis.
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Figure 1: Experimental workflow for Magnesium Lactate pharmacokinetics. Note the Tmax

window of 2-4 hours for peak serum levels.

Protocol C: Sample Collection (The Anti-Hemolysis
Rule)
Scientific Integrity Check: Serum Magnesium analysis is notoriously prone to false positives

due to hemolysis. Red blood cells (RBCs) contain ~3x higher Mg concentrations than serum.

Even slight lysis will artificially spike your data.

Anesthesia: Use Isoflurane (avoid injectable anesthetics that might alter renal clearance if

studying PK).

Collection: Collect blood via cardiac puncture into Lithium Heparin tubes (Green top).

Avoid: EDTA (Lavender top) – EDTA chelates Magnesium, rendering colorimetric assays

impossible.

Avoid: Citrate (Blue top) – Also a chelator.

Separation: Centrifuge immediately at 2000 x g for 10 minutes at 4°C.

Inspection: Visually inspect serum. If pink/red, discard the sample. Do not attempt to

"correct" mathematically.

Mechanistic Pathway: Why Lactate?
Magnesium exerts its neuroprotective and physiological effects primarily by gating the NMDA

receptor. The lactate moiety assists in crossing the gut-blood barrier via Monocarboxylate

Transporters (MCT), potentially enhancing the delivery of the

ion compared to passive diffusion alone.
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Figure 2: Pharmacodynamic pathway. Mg Lactate utilizes MCTs for absorption, raising Serum

Mg, which blocks the NMDA receptor to prevent excitotoxic Ca2+ influx.

Troubleshooting & Validation
To ensure your study is self-validating (Trustworthiness), include these controls:

Renal Clearance Marker: Collect 24-hour urine.[3] Mg homeostasis is kidney-regulated. If

you dose high but see no increase in Serum Mg, check Urine Mg. A spike in Urine Mg

confirms absorption occurred but was rapidly cleared (Homeostasis at work).
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RBC Magnesium: For chronic dosing studies (>2 weeks), Serum Mg is a poor marker due to

tight buffering. Measure Intracellular Mg (in washed RBCs) for a true reflection of tissue

status.

Osmotic Controls: High doses of any Mg salt can cause osmotic diarrhea.

Observation: Monitor stool consistency.

Mitigation: If diarrhea occurs at >50 mg/kg (elemental), split the dose into BID (twice daily).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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